Cas no 7697-66-7 (4-methyl-3-Isoquinolinamine)

4-methyl-3-Isoquinolinamine Properties

Names and Identifiers

• 4-methyl-3-Isoquinolinamine
• 4-methylisoquinolin-3-amine
• 3-Amino-4-methylisochinolin
• 3-Amino-4-methyl-isochinolin
• 3-amino-4-methylisoquinoline
• 3-Isoquinolinamine, 4-methyl-
• 4-Methyl-isoquinolin-3-ylamine
• 4-methylisoquinoline-3-amine
• AC1L8ARY
• CTK2H8808
• NSC291099
• 4-Methyl-3-isoquinolinamine #
• AMY15690
• D94798
• AS-77161
• FT-0713559
• CS-0153436
• NSC-291099
• SCHEMBL12490240
• 7697-66-7
• DTXSID90315019
• AKOS006370934
• DB-075219
• +Expand

• MDL： MFCD00160673
• InChIKey： DWLVOLHIRQSGOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N2/c1-7-9-5-3-2-4-8(9)6-12-10(7)11/h2-6H,1H3,(H2,11,12)
• SMILES： CC1=C(N)N=CC2=CC=CC=C12

Computed Properties

• Exact Mass: 158.0845
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 158.084398327g/mol
• Heavy Atom Count: 12
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91
• Melting Point: 117-118 ºC
• Density: 1.169